Cas no 1214900-62-5 (1-(4-bromo-2,6-difluorophenyl)ethan-1-ol)

• Product Name: 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol
• CAS No: 1214900-62-5
• MF: C₈H₇OF₂Br
• MW: 237.04138
• MDL: MFCD25459281
• CID: 2090836
• Update Time: 2025-06-15

1-(4-bromo-2,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2,6-difluoro-phenyl)-ethanol
• 1-(4-Bromo-2,6-difluorophenyl)ethanol
• 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol

• MDL： MFCD25459281
• Inchi： InChI=1S/C8H7BrF2O/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-4,12H,1H3
• InChI Key： UTNQRIXFILAHIG-UHFFFAOYSA-N
• SMILES： CC(C1=C(C=C(C=C1F)Br)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 249.1℃ at 760 mmHg

1-(4-bromo-2,6-difluorophenyl)ethan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD298154)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol

Professional Introduction to Compound with CAS No 1214900-62-5 and Product Name: 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol

The compound with the CAS number 1214900-62-5 and the product name 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a bromo and difluorophenyl substituent on its aromatic ring, has garnered attention due to its unique structural and functional properties. The presence of these halogen atoms not only enhances its reactivity but also opens up a wide array of potential applications in medicinal chemistry and drug development.

Recent research in the domain of fluorinated aromatic compounds has highlighted their role as key structural motifs in the design of bioactive molecules. The difluorophenyl group, in particular, has been shown to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol, the combination of a bromo atom and a difluorophenyl ring system suggests a compound with enhanced potential for further derivatization and optimization.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The ethan-1-ol moiety provides a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly valuable in the context of drug discovery, where rapid iteration and optimization are often required to identify lead compounds with desirable biological activity.

Current research indicates that compounds containing bromo and difluorophenyl substituents exhibit promising properties in various therapeutic areas. For instance, studies have demonstrated that such molecules can exhibit potent activity against a range of targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The specific arrangement of atoms in 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol may contribute to its ability to interact selectively with biological targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of traditional synthetic methodologies with modern techniques. The introduction of fluorine atoms, for example, often requires specialized reagents and conditions to achieve high yields and purity. However, recent advances in fluorination chemistry have made it increasingly feasible to incorporate fluorine into complex molecular frameworks with greater ease. This progress is particularly relevant to the synthesis of 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol, which likely employs state-of-the-art techniques to ensure optimal performance.

In addition to its synthetic significance, this compound has potential applications in materials science and nanotechnology. Fluorinated aromatic compounds are known for their unique electronic properties, which can be exploited in the development of advanced materials such as organic semiconductors and liquid crystals. The presence of both bromo and difluorophenyl substituents may endow 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol with characteristics that make it suitable for these emerging applications.

The future prospects for this compound are promising, given its versatility and the growing interest in halogenated aromatic systems. As research continues to uncover new biological activities and synthetic strategies, compounds like 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol are likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the potential of these molecules and translate them into effective therapeutics.

Moreover, the study of such compounds contributes to our fundamental understanding of structure-property relationships in organic chemistry. By examining how modifications like the introduction of halogens influence molecular behavior, researchers can gain insights that inform the design of future generations of drugs and materials. This knowledge is critical for advancing chemical biology and addressing complex challenges in medicine.

In conclusion, 1-(4-bromo-2,6-difluorophenyl)ethan-1-ol (CAS No 1214900-62-5) represents a fascinating example of how structural innovation can drive progress in pharmaceutical chemistry. Its unique combination of substituents offers numerous opportunities for further exploration and application. As research in this area continues to evolve, it is likely that compounds like this will remain at the forefront of drug discovery efforts worldwide.